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Compound Name: Octyl glucoside
CAS No.: 4742-80-7
Cat. No.: B12097863
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Octyl glucoside, specifically n-octyl-B-D-glucopyranoside, is a non-ionic surfactant widely
employed in biochemical and biophysical research. Its amphipathic nature, consisting of a
hydrophilic glucose headgroup and a hydrophobic octyl tail, makes it an effective agent for
disrupting lipid bilayers and solubilizing membrane components in a mild and reversible
manner. This guide provides a comprehensive overview of its properties, applications, and
detailed protocols for its use in the laboratory.

Core Properties of Octyl Glucoside

Octyl glucoside is favored for its well-defined chemical structure, high critical micelle
concentration (CMC), and ease of removal by dialysis, which are critical for the functional
reconstitution of membrane proteins.[1][2] Its ability to form small, uniform micelles contributes
to its utility in various research applications.[2]
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A summary of the key quantitative properties of octyl glucoside is presented in the table below

for easy reference and comparison.

Property Value References

Molecular Formula C14H2806 [3114]

Molecular Weight 292.37 g/mol [3114]
(2R,3S,4S,5R,6R)-2-

IUPAC Name (hydroxymethyl)-6- [5]
(octyloxy)oxane-3,4,5-triol

CAS Number 29836-26-8 [4]

Appearance White solid

Critical Micelle Concentration
(CMC)

20-25 mM in water

[6]

~0.7% (wW/v)

[7]

Aggregation Number (Na)

27 - 100 (varies with method

and conditions)

[2]

84 (at 30 °C)

[1]

Micelle Molecular Weight

8,000 - 29,000 g/mol

[2]

Hydrophilic-Lipophilic Balance
(HLB)

13.1 (calculated using Griffin's
method)

Cloud Point

>100°C

[6]

Solubility

Water soluble

[6]

Ethanol: ~20 mg/mL

DMSO: ~16 mg/mL

DMF: ~16 mg/mL

PBS (pH 7.2): ~5 mg/mL
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Key Applications in Research

The primary application of octyl glucoside in research is the solubilization and purification of
integral membrane proteins.[4][7] Its gentle action allows for the extraction of these proteins
from the lipid bilayer while preserving their native structure and function.[1]

Other significant uses include:

Reconstitution of membrane proteins into liposomes: This is crucial for studying the function
of transport proteins, receptors, and enzymes in a controlled lipid environment.[1]

« Formation of phospholipid vesicles: Octyl glucoside can be used to create unilamellar
vesicles of a defined size.[3]

e Protein crystallization: It has been employed in the crystallization of membrane proteins for
structural studies.[1]

¢ Investigation of protein-lipid interactions: The detergent facilitates the study of how lipids
modulate the function of membrane proteins.[1]

Experimental Protocols

Below are detailed methodologies for key experiments utilizing octyl glucoside. These
protocols provide a starting point for researchers, and optimization may be required for specific
applications.

Solubilization of Membrane Proteins

This protocol outlines the general steps for extracting a target membrane protein from a cell
membrane preparation.

Materials:
« |solated cell membranes containing the protein of interest
e Solubilization Buffer: 50 mM Tris-HCI pH 7.5, 150 mM NaCl, 1 mM EDTA, protease inhibitors

e n-Octyl-B-D-glucopyranoside (stock solution, e.g., 10% w/v)
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» Ultracentrifuge
Methodology:

 Membrane Preparation: Start with a pellet of isolated cell membranes, prepared by standard
cell lysis and centrifugation procedures.

e Resuspension: Resuspend the membrane pellet in ice-cold Solubilization Buffer to a final
protein concentration of 5-10 mg/mL.

» Detergent Addition: While gently stirring on ice, add the octyl glucoside stock solution to the
membrane suspension to achieve a final concentration typically ranging from 1-2% (w/v),
which is well above its CMC. The optimal detergent-to-protein ratio should be determined
empirically.

 Incubation: Continue to stir the mixture gently on ice for 1-2 hours to allow for the complete
solubilization of the membrane proteins.

 Clarification: Centrifuge the solubilized mixture at high speed (e.g., 100,000 x g) for 1 hour at
4°C to pellet any insoluble material, such as cytoskeletal components and non-solubilized
membrane fragments.

o Supernatant Collection: Carefully collect the supernatant, which contains the solubilized
membrane proteins in detergent micelles. This fraction is now ready for subsequent
purification steps, such as affinity or size-exclusion chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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